Cas no 60299-13-0 (cytosine beta-d-arabinoside, [cytosine-5-3h])

• Product Name: cytosine beta-d-arabinoside, [cytosine-5-3h]
• CAS No: 60299-13-0
• MF: C₉H₁₃N₃O₅
• MW: 245.224731445313
• CID: 951597
• PubChem ID: 139267828
• Update Time: 2025-04-19

cytosine beta-d-arabinoside, [cytosine-5-3h] Chemical and Physical Properties

Names and Identifiers

• cytosine beta-d-arabinoside, [cytosine-5-3h]
• 60299-13-0

• Inchi： 1S/C9H13N3O5/c10-5-1-2-12(9(16)11-5)8-7(15)6(14)4(3-13)17-8/h1-2,4,6-8,13-15H,3H2,(H2,10,11,16)/t4-,6-,7+,8-/m1/s1/i1T
• InChI Key： UHDGCWIWMRVCDJ-BQRAPAGYSA-N
• SMILES： O1[C@H](CO)[C@H]([C@@H]([C@@H]1N1C=C([3H])C(=N)NC1=O)O)O

Computed Properties

• Exact Mass: 245.09374477g/mol
• Monoisotopic Mass: 245.09374477g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 126Ų

Experimental Properties

• PSA: 130.83000
• LogP: -1.98180